N,N-dimethyl-2-({[(4-methylphenyl)sulfonyl]amino}methyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxamide

• IUPAC Name: N,N-dimethyl-2-[[(4-methylphenyl)sulfonylamino]methyl]-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxamide
• InChI: InChI=1S/C17H23N5O3S/c1-13-4-6-16(7-5-13)26(24,25)18-11-14-10-15-12-21(17(23)20(2)3)8-9-22(15)19-14/h4-7,10,18H,8-9,11-12H2,1-3H3
• InChI Key: JJEFTJKBSBFUKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC2=NN3CCN(CC3=C2)C(=O)N(C)C
• Molecular Formula: C17H23N5O3S
• Molecular Weight: 377.5 g/mol

Description

This compound is part of a broader class of pyrazole and pyrazolopyrimidine derivatives, which are of significant interest in the field of medicinal chemistry due to their diverse biological activities. The chemical reactions and properties of these compounds are influenced by their unique molecular structures.

Synthesis Analysis

The synthesis of similar compounds often involves multi-step reactions, including condensation, cyclization, and substitution reactions. For instance, compounds with pyrazole and pyrazolopyrimidine structures can be synthesized through reactions involving amino pyrazole carboxamides and various reagents, leading to the formation of a wide range of derivatives with potential biological activities (Bülbül et al., 2008).

Molecular Structure Analysis

The molecular structure of compounds within this class is characterized by the presence of pyrazole or pyrazolopyrimidine rings. These structural motifs are crucial for the compounds' biological activities and chemical properties. Structural determination techniques, such as X-ray crystallography, have been employed to elucidate the precise configurations of these molecules (Tominaga et al., 1997).

Chemical Reactions and Properties

Pyrazole derivatives undergo various chemical reactions, including cycloadditions, substitutions, and ring transformations, which are influenced by their functional groups and molecular structure. These reactions can lead to the formation of new compounds with distinct properties and potential applications (Lisowskaya et al., 2004).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystalline structure, depend on their molecular configuration and substituents. These properties can affect their application in various fields, including pharmaceuticals (Kettmann & Svetlik, 2003).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, of pyrazole derivatives are determined by their electronic structure and the presence of functional groups. These compounds can participate in a range of chemical reactions, leading to diverse biological activities and potential therapeutic applications (Gioia et al., 2006).